Cas no 1804046-13-6 (2-(3-Bromopropyl)-6-fluoromandelic acid)

• Product Name: 2-(3-Bromopropyl)-6-fluoromandelic acid
• CAS No: 1804046-13-6
• MF: C₁₁H₁₂BrFO₃
• MW: 291.113586425781
• CID: 4942632
• Update Time: 2025-10-27

2-(3-Bromopropyl)-6-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-6-fluoromandelic acid

• Inchi： 1S/C11H12BrFO3/c12-6-2-4-7-3-1-5-8(13)9(7)10(14)11(15)16/h1,3,5,10,14H,2,4,6H2,(H,15,16)
• InChI Key： JTRUOZLGKCJFCK-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C=1C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5

Additional information on 2-(3-Bromopropyl)-6-fluoromandelic acid

Professional Introduction to 2-(3-Bromopropyl)-6-fluoromandelic Acid (CAS No. 1804046-13-6)

2-(3-Bromopropyl)-6-fluoromandelic acid, with the chemical identifier CAS No. 1804046-13-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in various biochemical applications, particularly in the development of novel therapeutic agents. The presence of both a bromopropyl side chain and a fluoromandelic acid moiety imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and drug design.

The bromopropyl group, attached to the benzene ring via a methylene bridge, introduces a reactive site that can be exploited in further functionalization processes. This feature is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The fluoromandelic acid component, on the other hand, contributes to the compound's solubility and metabolic stability, making it an attractive candidate for pharmacokinetic studies.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced bioavailability and improved pharmacological properties. The incorporation of fluorine atoms into drug molecules often leads to increased metabolic stability and better binding affinity to biological targets. The fluoromandelic acid moiety in 2-(3-bromopropyl)-6-fluoromandelic acid aligns with this trend, offering a potential scaffold for the development of next-generation therapeutics.

The pharmaceutical industry has shown particular interest in compounds that can modulate enzyme activity or interact with specific receptor sites. The structural versatility of 2-(3-bromopropyl)-6-fluoromandelic acid makes it a compelling candidate for such applications. For instance, its ability to serve as a precursor in the synthesis of protease inhibitors or kinase inhibitors has been explored in several academic studies. These inhibitors are critical in treating a wide range of diseases, including cancer and inflammatory disorders.

One notable area of research involves the use of 2-(3-bromopropyl)-6-fluoromandelic acid in the development of antimicrobial agents. The growing threat of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds. The unique structural features of this compound may contribute to its efficacy against resistant strains by interfering with essential bacterial pathways. Preliminary studies have suggested that derivatives of this compound exhibit promising antibacterial activity, making it an attractive subject for further investigation.

The synthesis of 2-(3-bromopropyl)-6-fluoromandelic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the advancements in modern organic chemistry.

In conclusion, 2-(3-bromopropyl)-6-fluoromandelic acid (CAS No. 1804046-13-6) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural composition, combining a bromopropyl group and a fluoromandelic acid moiety, makes it a valuable intermediate for synthesizing complex molecules with enhanced pharmacological properties. As research continues to uncover new applications for fluorinated compounds, 2-(3-bromopropyl)-6-fluoromandelic acid is poised to play a crucial role in the next wave of therapeutic innovations.